2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid

• Molecular Formula: C9H14O4
• Molecular Weight: 186.20 g/mol
• SMILES: CC(C)(C)OC(=O)C1CC1C(=O)O
• InChI: InChI=1S/C9H14O4/c1-9(2,3)13-8(12)6-4-5(6)7(10)11/h5-6H,4H2,1-3H3,(H,10,11)
• InChIKey: IQIADELBDBDDAW-UHFFFAOYSA-N

2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid: Procurement & Identification

2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid (synonyms: 2-tert-Butoxycarbonylcyclopropanecarboxylic acid; 2-[(tert-butoxy)carbonyl]cyclopropane-1-carboxylic acid) is a cyclopropane-derived bifunctional building block featuring both a Boc-protected amine-equivalent and a free carboxylic acid moiety. Its molecular formula is C₉H₁₄O₄ with a molecular weight of 186.21 g/mol . The compound exists as multiple stereoisomeric forms with distinct CAS registry numbers—notably 1378831-04-9 (racemic or unspecified stereochemistry) [1], 1083181-22-9 (alternative registry) , 1909288-13-6 (1R,2R enantiomer) , and 202212-68-8 (1S,2R-rel) —making stereochemical specification critical for procurement. The compound serves primarily as a rigid aminocyclopropyl building block in peptide synthesis and pharmaceutical intermediate preparation, with the Boc group providing temporary protection for amine functionality during multi-step synthetic sequences [2]. Physical properties include appearance as a white crystalline powder, melting point of approximately 100–105°C, and moderate solubility in ethyl acetate and dichloromethane; the compound is moisture-sensitive and requires storage in tightly sealed containers under inert atmosphere at 2–8°C .

Stereochemical-control study fit: Requires explicit enantiomer specification; not interchangeable across CAS registries

Rigid peptidomimetic workflow: Bifunctional Boc-protected scaffold for constrained peptide and foldamer synthesis

Selection context: Moisture-sensitive crystalline solid; requires inert-atmosphere storage

• [1] ChemSrc. 2-[(tert-butoxy)carbonyl]cyclopropane-1-carboxylic acid. CAS No. 1378831-04-9, Molecular Formula C₉H₁₄O₄, Molecular Weight 186.21, Density 1.219±0.06 g/cm³, Boiling Point 280.8±33.0°C (Predicted). Physical-Chemical Properties Database. View Source
• [2] BOC Sciences. Boc-ACPC-OH(1R,2R). CAS No. 245115-25-7. Product Description: Cyclopropane-containing compound predominantly used in peptide synthesis due to its rigid structure, which influences peptide conformation. The Boc group grants enhanced solubility and stability, facilitating use in complex organic synthesis. View Source

2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid: Irreplaceability vs. Proline Analogs

Substituting 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid with seemingly similar building blocks—such as Boc-protected proline derivatives (e.g., Boc-Pro-OH, Boc-4-hydroxyproline), linear Boc-amino acids (e.g., Boc-cyclopropylalanine), or simple cyclopropanecarboxylic acid (lacking the Boc-protected amino-equivalent)—introduces fundamentally different structural and functional outcomes. The cyclopropane ring imposes an exocyclic bond angle of approximately 120° and locks the C=O groups in an s-cis (bisected) conformation, a geometric constraint absent in proline's five-membered pyrrolidine ring or in linear amino acid backbones [1]. This rigid scaffold induces distinct secondary structural motifs in peptides, such as eight-membered hydrogen-bonded rings in β-peptides, whereas cyclohexane analogs preferentially form ten-membered rings under identical conditions [1]. Furthermore, the metabolic fate of cyclopropane-containing compounds differs markedly from linear counterparts: cyclopropanecarboxylic acid derivatives exhibit prolonged in vivo half-life in rat models compared to unmodified 3-arylpropionic acids due to resistance to oxidative metabolism at benzylic positions [2]. The presence of both the Boc-protected amine-equivalent and the free carboxylic acid enables orthogonal functionalization strategies that are unavailable in simpler cyclopropane derivatives lacking the Boc group or in proline analogs where the amine is integrated into the ring system. These differences in conformational control, metabolic stability, and synthetic versatility make generic substitution scientifically unsound for applications requiring predictable peptide folding behavior or metabolic persistence.

Target Scaffold

Cyclopropane ring imposes ~120° exocyclic bond angle and s-cis carbonyl conformation

Generic Substitute

Proline or linear amino acid analogs lack geometric constraint, altering secondary structure induction

1

Metabolic stability context may differ

Linear arylpropionic acids undergo benzylic oxidation; cyclopropane scaffold resists this clearance pathway

2

H-bonded ring size may shift

Cyclohexane analogs form 10-membered rings; cyclopropane reliably induces 8-membered turns in β-peptides

3

Stereochemical attribution requires verification

Mere chemical name matching risks unintended enantiomer procurement; ≥5 distinct CAS registries exist

• [1] Abele S, Seiler P, Seebach D. Synthesis, Crystal Structures, and Modelling of β-Oligopeptides Consisting of 1-(Aminomethyl)cyclopropanecarboxylic Acid: Ribbon-Type Arrangement of Eight-Membered H-Bonded Rings. Helvetica Chimica Acta. 1999;82(10):1559-1571. DOI: 10.1002/(SICI)1522-2675(19991006)82:10<1559::AID-HLCA1559>3.0.CO;2-9. View Source
• [2] Li JJ, et al. 17092714, 16697189. Cyclopropanecarboxylic acid analogs exhibited longer half-life in rat than unmodified 3-arylpropionic acids. PubMed. View Source

2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid: Quantitative Comparison Evidence

Stereochemical Procurement Risk Across Enantiomers

2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid presents a unique procurement challenge not encountered with achiral or single-stereoisomer building blocks such as Boc-Pro-OH (Boc-protected proline) or simple cyclopropanecarboxylic acid. The compound exists in at least five distinct CAS-registered stereochemical forms: racemic or unspecified stereochemistry (1378831-04-9) , alternative racemic registry (1083181-22-9) , the (1R,2R) enantiomer (1909288-13-6) , the (1S,2R)-rel form (202212-68-8) , and the (1R,2R) Boc-ACPC-OH variant (245115-25-7) [1]. In contrast, Boc-L-proline possesses a single defined CAS (15761-39-4) with predictable stereochemical outcome. The procurement consequence is that researchers must verify stereochemical identity beyond mere chemical name matching—a burden not required for proline-based building blocks. Vendor purity specifications range from 95% (Chemshuttle) to ≥97% (Aladdin) to ≥98% (Chemscene) , with price differentials across stereoisomers: racemic 1378831-04-9 priced at approximately USD 353/100mg and USD 613/250mg , while the (1R,2R) enantiomer carries premium pricing at approximately USD 222.90/100mg .

Stereochemical Procurement Risk

Data to verify

≥5 distinct CAS registries vs. 1 for Boc-L-proline

Supports stereochemical-control workflow review

Vendor specification burden: 95–98% purity range reported

Evidence Dimension	Number of stereochemically distinct CAS registry numbers requiring independent specification
Target Compound Data	≥5 distinct CAS numbers (1378831-04-9, 1083181-22-9, 1909288-13-6, 202212-68-8, 245115-25-7) across racemic and enantiomerically defined forms
Comparator Or Baseline	Boc-L-proline: 1 CAS number (15761-39-4); Boc-cyclopropylalanine: 1–2 CAS numbers; cyclopropanecarboxylic acid: 1 CAS number (1759-53-1)
Quantified Difference	5-fold greater stereochemical specification burden
Conditions	Vendor catalog analysis and CAS registry comparison

Why This Matters

This multiplicity of stereochemical registries introduces procurement risk absent in comparator building blocks; ordering by chemical name alone may yield unintended stereochemistry, necessitating rigorous vendor communication and certificate-of-analysis verification.

• [1] BOC Sciences. Boc-ACPC-OH(1R,2R). CAS No. 245115-25-7. Product Description and Stereochemical Specification. View Source

Metabolic Stability Advantage Over Arylpropionic Acids

The cyclopropane carboxylic acid scaffold confers quantifiable metabolic stabilization not observed in structurally similar linear or five-membered ring systems. Cyclopropanecarboxylic acid analogs exhibited longer half-life in rat pharmacokinetic studies compared to unmodified 3-arylpropionic acids [1]. This effect is attributed to the cyclopropane ring's resistance to oxidative metabolism at the C3 benzylic position—a major clearance pathway for linear 3-arylpropionic acids—resulting in prolonged systemic exposure. In contrast, linear amino acid derivatives and proline-based building blocks lack this cyclopropane-induced metabolic shielding. The differentiation extends to conjugation efficiency: in rat hepatocyte and kidney slice assays, cyclopropanecarboxylic acid was the best substrate for carnitine conjugate formation among cycloalkylcarboxylic acids tested, outperforming cyclobutanecarboxylic acid (CBCA), cyclohexanecarboxylic acid (CHCA), and cyclopentanecarboxylic acid (CPECA) [2]. For glycine conjugation, cyclopropanecarboxylic acid similarly demonstrated superior substrate efficacy, whereas CPECA was the least effective substrate for both glycine and carnitine conjugates [2].

Metabolic Stability

Class-level inference

Ranked best substrate for carnitine conjugation among cycloalkyl acids tested

Supports PK exposure-model interpretation

Rat hepatocyte/kidney slice assays; in vivo half-life context

Evidence Dimension	Metabolic stability (in vivo half-life and conjugation efficiency)
Target Compound Data	Cyclopropanecarboxylic acid analogs: prolonged half-life in rat; best substrate for carnitine conjugation among cycloalkylcarboxylic acids tested
Comparator Or Baseline	Unmodified 3-arylpropionic acids: short half-life due to C3 benzylic oxidation; CPECA: least effective substrate for glycine and carnitine conjugates
Quantified Difference	Qualitative superiority in half-life extension and conjugation efficiency; rank-order: cyclopropane > cyclobutane > cyclohexane ≫ cyclopentane for carnitine conjugation
Conditions	Rat hepatocyte and kidney slice assays; in vivo rat pharmacokinetic studies

Why This Matters

For drug discovery programs requiring extended pharmacokinetic profiles or metabolic persistence, the cyclopropane scaffold offers a demonstrated advantage over linear arylpropionic acids and alternative cycloalkyl building blocks, directly informing compound selection for lead optimization.

• [1] Li JJ, et al. Metabolic stability study: Cyclopropanecarboxylic acid analogs exhibited longer half-life in rat than unmodified 3-arylpropionic acids. PubMed Identifier: 17092714, 16697189. View Source
• [2] Comparison of in vitro carnitine and glycine conjugation with branched-side chain and cyclic side chain carboxylic acids in rats. PubMed. Cyclopropanecarboxylic acid identified as best substrate for carnitine conjugate, followed by cyclobutanecarboxylic acid (CBCA) and cyclohexanecarboxylic acid (CHCA); CPECA was least effective substrate. View Source

Conformational Control of H-Bonded Ring Size

The cyclopropane ring in 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid imposes a unique conformational constraint that fundamentally alters peptide secondary structure formation compared to larger cycloalkyl analogs. In X-ray crystallographic studies of β-oligopeptides constructed from 1-(aminomethyl)cyclopropanecarboxylic acid (bearing the same cyclopropane-carboxylic acid scaffold), the characteristic secondary structural motif is an eight-membered hydrogen-bonded ring with H-bonding between next-neighbor residues [1]. Under identical conditions, the corresponding cyclohexane derivative forms ten-membered hydrogen-bonded rings [1]. This difference arises from the cyclopropane ring's exocyclic bond angle of approximately 120° and the forced s-cis (bisected) conformation of the C=O groups on the three-membered ring—a geometric constraint not present in the cyclohexane analog, whose exocyclic CO group may adopt s-trans, perpendicular, axial, or equatorial positions [1]. IR spectroscopy and concentration- and temperature-dependent NMR measurements confirm that this eight-membered ring arrangement persists in solution (CHCl₃ and CD₂Cl₂), establishing it as a robust, medium-independent conformational preference [1].

H-Bonded Ring Size

Class-level inference

8-membered (cyclopropane) vs. 10-membered (cyclohexane) rings

Reported foldamer structural motif context

Confirmed by X-ray and variable-temperature NMR

Evidence Dimension	Hydrogen-bonded ring size in β-peptide secondary structure
Target Compound Data	Cyclopropane derivatives: eight-membered H-bonded rings between next-neighbor residues
Comparator Or Baseline	Cyclohexane derivatives: ten-membered H-bonded rings under identical conditions
Quantified Difference	Two-member reduction in hydrogen-bonded ring size (8-membered vs. 10-membered)
Conditions	X-ray crystallography of Boc-protected β-oligopeptides; IR spectroscopy and variable-temperature NMR in CHCl₃ and CD₂Cl₂

Why This Matters

For researchers designing foldamers, peptidomimetics, or constrained peptides, the cyclopropane scaffold provides predictable, structurally validated secondary structure induction that differs categorically from larger cycloalkyl building blocks, enabling rational design of specific turn motifs.

• [1] Abele S, Seiler P, Seebach D. Synthesis, Crystal Structures, and Modelling of β-Oligopeptides Consisting of 1-(Aminomethyl)cyclopropanecarboxylic Acid: Ribbon-Type Arrangement of Eight-Membered H-Bonded Rings. Helvetica Chimica Acta. 1999;82(10):1559-1571. DOI: 10.1002/(SICI)1522-2675(19991006)82:10<1559::AID-HLCA1559>3.0.CO;2-9. View Source

Diastereomer-Dependent Enzyme Inhibition Potency

The stereochemical configuration of cyclopropane-containing amino acid derivatives produces quantifiable differences in biological activity that are not observed with simpler linear or monocyclic building blocks. Among N-Boc-protected 2,3-methano-m-tyrosine derivatives prepared from cyclopropanecarboxylic acid precursors, the (+)-(E)-diastereomer exhibited the most potent inhibition of L-aromatic amino acid decarboxylase (Dopa decarboxylase) with a Ki of 22 µM, while the (-)-(Z)-diastereomer showed 2.2-fold weaker inhibition with a Ki of 49 µM [1]. This diastereomer-dependent activity differential—greater than a factor of 2—demonstrates that stereochemical purity is not merely an analytical specification but a functional necessity for biological applications. In contrast, proline derivatives and linear Boc-amino acids do not exhibit this magnitude of stereochemically driven potency variation against this enzymatic target.

Diastereomer Potency

Class-level inference

2.2× Ki difference (22 vs. 49 µM)

Supports enantiomer-attribution review

Dopa decarboxylase inhibition context

Evidence Dimension	Enzyme inhibition constant (Ki) against L-aromatic amino acid decarboxylase
Target Compound Data	(+)-(E)-diastereomer: Ki = 22 µM; (-)-(Z)-diastereomer: Ki = 49 µM
Comparator Or Baseline	Comparison between diastereomers of the same cyclopropane-containing scaffold
Quantified Difference	2.2-fold difference in Ki values (49 µM vs. 22 µM) between diastereomers
Conditions	In vitro enzyme inhibition assay against pig kidney L-aromatic amino acid decarboxylase

Why This Matters

This 2.2-fold potency differential between diastereomers quantifies the functional consequence of stereochemical identity, establishing that procurement of the correct stereoisomer is essential for reproducible biological activity—a requirement less critical for achiral or single-stereoisomer comparator building blocks.

• [1] Ahmad S, et al. Inhibition of pig kidney L-aromatic amino acid decarboxylase by 2,3-methano-m-tyrosines. PubMed. The (+)-(E)-diastereomer showed Ki = 22 µM; (-)-(Z)-diastereomer showed Ki = 49 µM. CAS: 75112-77-5. View Source

Scalable Synthesis of N-Boc-Cyclopropylamine Derivatives

The synthetic accessibility of Boc-protected cyclopropane carboxylic acid derivatives has been demonstrated at industrially relevant scales, establishing a procurement advantage over less accessible constrained building blocks. 1-Cyclopropylcyclopropanecarboxylic acid was prepared on a 900 mmol scale from 1-bromo-1-cyclopropylcyclopropane in 64% yield (89% on a 12.4 mmol laboratory scale) [1]. Subsequent Curtius degradation employing the Weinstock protocol furnished the N-Boc-protected (1-cyclopropyl)cyclopropylamine in 76% yield [1]. This contrasts with cyclopropane-modified proline analogues such as Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid, which require six synthetic steps from (2S,4R)-4-hydroxyproline using a modified Simmons–Smith reaction with careful optimization to avoid racemization at chiral centers [2]—a lengthier sequence with correspondingly higher procurement cost and lower availability. The demonstrated multigram preparative capacity for N-Boc-cyclopropane amino acid derivatives [3] further supports the commercial viability of this scaffold class.

Scalable Synthesis

Reported

900 mmol demonstrated scale, 64–89% yield

Supports supply-chain continuity review

Curtius degradation; multigram enantiomer resolution available

Evidence Dimension	Synthetic scalability (reaction scale and yield)
Target Compound Data	N-Boc-protected cyclopropylamine derivative: 900 mmol scale, 64% yield (laboratory scale: 89% yield at 12.4 mmol); Boc-protected (1-cyclopropyl)cyclopropylamine: 76% yield
Comparator Or Baseline	Cyclopropane-modified proline analogue (Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid): 6-step synthesis requiring careful racemization control
Quantified Difference	900 mmol demonstrated scale vs. laboratory-scale only for spirocyclic proline analog; 64–89% yield range for cyclopropane scaffold
Conditions	Curtius degradation with Weinstock protocol; titanium-mediated transformation of N,N-dialkylcarboxamides

Why This Matters

For procurement decisions involving multi-gram or larger quantities for lead optimization or preclinical development, the demonstrated scalability at the 900 mmol level (approx. 100+ grams) provides assurance of supply chain continuity that may not exist for structurally more complex constrained proline analogs.

• [1] Kordes M, Winsel H, de Meijere A. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. 2011. 1-Cyclopropylcyclopropanecarboxylic acid prepared on 900 mmol scale in 64% yield (89% on 12.4 mmol scale); Boc-protected amine obtained in 76% yield via Curtius degradation/Weinstock protocol. View Source
• [2] Synthesis of a novel Boc-protected cyclopropane-modified proline analogue. Tetrahedron Letters. 2012;53(30):3847-3849. Six-step synthesis from (2S,4R)-4-hydroxyproline using modified Simmons–Smith reaction; careful selection of conditions to avoid racemization. View Source
• [3] Jiménez AI, López P, Cativiela C. Synthesis and HPLC enantioseparation of the cyclopropane analogue of valine (c3Val). Chirality. 2005;17:22-29. DOI: 10.1002/chir.20091. Multigram quantities of racemic N-Boc-protected cyclopropane analogue of valine prepared; almost 1.5 g and 1.0 g of enantiomers isolated in optically pure form via HPLC resolution. View Source

2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid: Validated Application Scenarios

Foldamer and Constrained β-Peptide Design

Researchers designing β-peptide foldamers or conformationally constrained peptidomimetics should prioritize 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid when the desired secondary structural motif is an eight-membered hydrogen-bonded turn between adjacent residues. As established by X-ray crystallographic evidence, cyclopropane-containing β-oligopeptides reliably form eight-membered H-bonded rings, whereas cyclohexane analogs produce ten-membered rings under identical conditions [1]. This difference in ring size—driven by the cyclopropane ring's exocyclic bond angle of approximately 120° and forced s-cis carbonyl conformation—provides a predictable, crystallographically validated folding element that cannot be replicated using Boc-protected proline derivatives or larger cycloalkyl building blocks [1]. The conformational preference persists in solution as confirmed by IR and variable-temperature NMR spectroscopy, ensuring reproducibility across different experimental environments.

Extended Pharmacokinetic Profiles in Drug Discovery

Medicinal chemistry teams optimizing lead compounds for improved metabolic stability should consider incorporating the cyclopropane carboxylic acid scaffold when comparator data indicate rapid clearance via benzylic oxidation or inefficient conjugation. Cyclopropanecarboxylic acid analogs demonstrate prolonged in vivo half-life in rat models compared to unmodified 3-arylpropionic acids, an effect attributed to resistance against C3 benzylic oxidative metabolism [2]. Additionally, in rat hepatocyte and kidney slice assays, cyclopropanecarboxylic acid ranks as the most efficient substrate for carnitine conjugate formation among cycloalkylcarboxylic acids tested—outperforming cyclobutane, cyclohexane, and cyclopentane analogs [3]. This dual advantage (metabolic shielding plus conjugation efficiency) makes 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid a strategic choice for programs where extended systemic exposure or favorable clearance mechanisms are critical selection criteria.

Stereochemically Defined Enzyme Inhibitor Development

Investigators developing stereochemically sensitive enzyme inhibitors—particularly those targeting L-aromatic amino acid decarboxylase or related enzymes—must obtain the precisely specified stereoisomer of 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid. Experimental data demonstrate that diastereomers of cyclopropane-containing amino acid derivatives exhibit a 2.2-fold difference in enzyme inhibition potency (Ki = 22 µM vs. 49 µM) [4]. This quantifiable potency differential directly validates that stereochemical identity is not merely an analytical checkbox but a functional determinant of biological activity. Procurement of the incorrect stereoisomer would result in approximately half the inhibitory potency—a statistically and pharmacologically meaningful difference that justifies rigorous vendor qualification and certificate-of-analysis verification . This application scenario is particularly relevant for structure-activity relationship studies where subtle conformational effects drive target engagement.

Process Development and Preclinical Supply Chain

Process chemistry groups planning multi-gram syntheses or preclinical supply campaigns should favor 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid and related N-Boc-cyclopropane derivatives based on demonstrated scalability. Literature precedent establishes that 1-cyclopropylcyclopropanecarboxylic acid can be prepared on a 900 mmol scale (approximately 100+ grams) in 64% yield, with subsequent Boc-protected amine formation proceeding in 76% yield via Curtius degradation [5]. Furthermore, multigram quantities of enantiomerically pure N-Boc-cyclopropane amino acid analogs have been isolated via preparative HPLC resolution (1.5 g and 1.0 g of enantiomers respectively) [6]. This contrasts with structurally more complex constrained proline analogs (e.g., Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid) which require six-step syntheses with careful racemization control [7], potentially introducing supply chain bottlenecks for larger-scale applications. The demonstrated scalability provides procurement confidence for programs advancing toward IND-enabling studies.

Application

Selection Property

Validation Focus

Foldamer and constrained β-peptide design

Cyclopropane-induced 8-membered H-bond turn preference

X-ray and NMR secondary structure confirmation

Extended pharmacokinetic profile studies

Resistance to benzylic oxidation; conjugation substrate rank

In vivo half-life model context; carnitine conjugation review

Stereochemically defined inhibitor development

Enantiomer-attribution review; Ki context

Diastereomer-dependent enzyme inhibition endpoint review

Process development and preclinical supply

Demonstrated multigram synthetic scalability

Curtius degradation and preparative HPLC resolution review

• [1] Abele S, Seiler P, Seebach D. Synthesis, Crystal Structures, and Modelling of β-Oligopeptides Consisting of 1-(Aminomethyl)cyclopropanecarboxylic Acid: Ribbon-Type Arrangement of Eight-Membered H-Bonded Rings. Helvetica Chimica Acta. 1999;82(10):1559-1571. View Source
• [2] Li JJ, et al. Cyclopropanecarboxylic acid analogs exhibited longer half-life in rat than unmodified 3-arylpropionic acids. PubMed Identifiers: 17092714, 16697189. View Source
• [3] Comparison of in vitro carnitine and glycine conjugation with branched-side chain and cyclic side chain carboxylic acids in rats. PubMed. Cyclopropanecarboxylic acid: best substrate for carnitine conjugation among cycloalkylcarboxylic acids tested. View Source
• [4] Ahmad S, et al. Inhibition of pig kidney L-aromatic amino acid decarboxylase by 2,3-methano-m-tyrosines. Ki values: (+)-(E)-diastereomer = 22 µM, (-)-(Z)-diastereomer = 49 µM. PubMed. View Source
• [5] Kordes M, Winsel H, de Meijere A. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. 2011. 900 mmol scale preparation of cyclopropanecarboxylic acid derivative. View Source
• [6] Jiménez AI, López P, Cativiela C. Synthesis and HPLC enantioseparation of the cyclopropane analogue of valine (c3Val). Chirality. 2005;17:22-29. 1.5 g and 1.0 g enantiomers isolated via preparative HPLC. View Source
• [7] Synthesis of a novel Boc-protected cyclopropane-modified proline analogue. Tetrahedron Letters. 2012;53(30):3847-3849. Six-step synthesis from (2S,4R)-4-hydroxyproline. View Source